Cas no 83706-95-0 (2-Penten-1-ol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-, (2E)-)

• Product Name: 2-Penten-1-ol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-, (2E)-
• CAS No: 83706-95-0
• MF: C₆H₅F₇O
• MW: 226.092126607895
• CID: 709185
• PubChem ID: 5708735
• Update Time: 2025-04-19

2-Penten-1-ol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-ol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-, (2E)-
• 4,5,5,5-Tetrafluoro-4-(trifluoroMethyl)-2-penten-1-ol (trans)
• 4,5,5,5-TETRAFLUORO-4-(TRIFLUOROMETHYL)PENT-2-EN-1-OL
• 4,5,5,5-TETRAFLUORO-4-TRIFLUOROMETHYL-2-PENTEN-1-OL
• (2E)-4,5,5,5-TETRAFLUORO-4-(TRIFLUOROMETHYL)PENT-2-EN-1-OL
• SCHEMBL4313521
• LJGTZTYTTFGFAE-OWOJBTEDSA-N
• 2-Penten-1-ol, 4,5,5,5-tetrafluoro-4-(trifluoromethyl)-
• 243139-65-3
• MFCD00155995
• DTXSID40896308
• NS00110440
• 83706-95-0
• (E)-4,5,5,5-tetrafluoro-4-(trifluoromethyl)pent-2-en-1-ol
• 4,5,5,5-Tetrafluoro-4-(trifluoromethyl)-2-penten-1-ol(trans)

• Inchi： 1S/C6H5F7O/c7-4(2-1-3-14,5(8,9)10)6(11,12)13/h1-2,14H,3H2/b2-1+
• InChI Key： LJGTZTYTTFGFAE-OWOJBTEDSA-N
• SMILES： FC(/C=C/CO)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 226.02300
• Monoisotopic Mass: 226.02286191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 54-55°C 34mm
• PSA: 20.23000
• LogP: 2.36780

2-Penten-1-ol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-, (2E)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38